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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde-d1

Cat. No.: B099111

Disclaimer: This document provides a detailed safety guide for 4-Methoxybenzaldehyde-d1.
Specific safety data for the deuterated form is limited; therefore, this guide is largely based on
the safety data sheet (SDS) for the non-deuterated analogue, 4-Methoxybenzaldehyde (CAS
No. 123-11-5). The toxicological properties of the deuterated compound have not been fully
investigated.[1][2] Researchers and scientists should handle this compound with care, adhering
to the safety precautions outlined below.

Chemical Identification and Physical Properties

4-Methoxybenzaldehyde-d1 is the deuterated form of 4-Methoxybenzaldehyde, an organic
compound widely used in the fragrance and flavor industry.[3] It consists of a benzene ring
substituted with a formyl group and a methoxy group.[3]

Table 1: Physical and Chemical Properties of 4-Methoxybenzaldehyde
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Property Value Source
Molecular Formula CsHsO2 [1114]
Molecular Weight 136.15 g/mol [4]
Appearance Clear liquid [11[2]
Odor Od.orless.to a sweet, floral, I
aniseed-like aroma
Melting Point -1°C/30.2°F [1][2]
Boiling Point 248 - 249 °C/478.4 - 480.2 °F  [1][2]
Flash Point 116 °C / 240.8 °F (closed cup) [1112]14]
Density 1.119 g/cm3 at 25 °C (77 °F)

Water Solubility

2 g/L at 20 °C (68 °F)

[1]2]

Vapor Density

4.7 (Air = 1.0)

[11(21[4]

Vapor Pressure

1.5 mbar @ 74.7 °C

[1](2]

Autoignition Temperature

225 °C /437 °F

[2]

Explosion Limits

Lower: 1.4 Vol%, Upper: 5.3

vol %

[1]2]

Hazard Identification and Classification

This chemical is classified as having chronic aquatic toxicity (Category 3) and is suspected of

damaging fertility or the unborn child (Reproductive toxicity, Category 2).[1][5] It is harmful to

aquatic life with long-lasting effects.[1][5]

Table 2: GHS Hazard Statements
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Code Statement

Suspected of damaging fertility or the unborn
child.[5]

H361

Harmful to aquatic life with long lasting effects.

[1]5]

H412

Toxicological Information

The toxicological properties of 4-Methoxybenzaldehyde have not been fully investigated.[2]
However, available data on the non-deuterated form provides insight into its potential health
effects.

Table 3: Acute Toxicity Data for 4-Methoxybenzaldehyde

Exposure Route Endpoint Value Species
Oral LD50 3210 mg/kg Rat[2]
Dermal LD50 >5000 mg/kg Rabbit[2]
Inhalation LC50 >0.32 mg/L/7h Rat[2]

Key Health Effects:

Irritation: May cause skin and eye irritation.[6]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[6]

Ingestion: May be harmful if swallowed.[6]

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[2]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited in the safety data sheets are not
provided within the documents themselves. The LD50 and LC50 values are standard
toxicological metrics determined through acute toxicity studies. These studies typically involve
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administering the substance to laboratory animals (e.g., rats, rabbits) via different exposure
routes and observing the mortality rate over a specified period. The reported values represent
the dose or concentration that is lethal to 50% of the test population.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[2][6][7]

o Ensure adequate ventilation in the work area.[1][2][6]

e Avoid contact with skin, eyes, and clothing.[1][6]

» Do notingest or inhale.[1]

o Keep away from food, drink, and animal feedingstuffs.[7]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][4][6]

Store locked up.[5]

Protect from air and sunlight/UV radiation as it may cause decomposition.[2][7]

Store below +30°C.[5]

Emergency and First-Aid Procedures

In case of exposure, follow these first-aid measures immediately.
First-Aid Measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA153640B&productDescription=4-METHOXYBENZALDEHYDE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10017_SDS_USEN.pdf
https://www.carlroth.com/medias/SDB-7201-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQyNzF8YXBwbGljYXRpb24vcGRmfGFERTVMMmhpTVM4NU1qSXpNVFEyTXpRd016Z3lMMU5FUWw4M01qQXhYMGRDWDBWT0xuQmtaZ3xmM2M0M2U4ODA4YTMwYzdmN2Q1ZGI5ODY0NDBhYzc3YmY5NDA0YjM2OTJkNDBhYTJjZjU4OTk1Mzc5NmVmZDMw
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA153640B&productDescription=4-METHOXYBENZALDEHYDE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10017_SDS_USEN.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10017_SDS_USEN.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-7201-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQyNzF8YXBwbGljYXRpb24vcGRmfGFERTVMMmhpTVM4NU1qSXpNVFEyTXpRd016Z3lMMU5FUWw4M01qQXhYMGRDWDBWT0xuQmtaZ3xmM2M0M2U4ODA4YTMwYzdmN2Q1ZGI5ODY0NDBhYzc3YmY5NDA0YjM2OTJkNDBhYTJjZjU4OTk1Mzc5NmVmZDMw
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxybenzaldehyde
https://volochem.s3-us-west-1.amazonaws.com/sds/VOLO10017_SDS_USEN.pdf
https://www.merckmillipore.com/IN/en/product/4-Methoxybenzaldehyde,MDA_CHEM-822314
https://www.fishersci.com/store/msds?partNumber=AAA153640B&productDescription=4-METHOXYBENZALDEHYDE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-7201-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQyNzF8YXBwbGljYXRpb24vcGRmfGFERTVMMmhpTVM4NU1qSXpNVFEyTXpRd016Z3lMMU5FUWw4M01qQXhYMGRDWDBWT0xuQmtaZ3xmM2M0M2U4ODA4YTMwYzdmN2Q1ZGI5ODY0NDBhYzc3YmY5NDA0YjM2OTJkNDBhYTJjZjU4OTk1Mzc5NmVmZDMw
https://www.merckmillipore.com/IN/en/product/4-Methoxybenzaldehyde,MDA_CHEM-822314
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA153640B&productDescription=4-METHOXYBENZALDEHYDE+1KG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1][2]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1][2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Call a physician or
poison control center immediately.[1][2][8][9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[1][2][6]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[1][2]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[1][2][6]

Visual Safety Guides

The following diagrams illustrate key safety workflows for handling 4-Methoxybenzaldehyde-
di.
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Personal Protective Equipment (PPE) Workflow

Handling 4-Methoxybenzaldehyde-d1

Ensure Adequate Ventilation

Wear Chemical Resistant Gloves
(e.g., Butyl Rubber)

Wear Safety Goggles
with Side Shields

Wear Lab Coat

Use Respirator if

R entilation is adequate
Ventilation is Inadequate i

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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First-Aid Response Protocol

Exposure Occurs

/ First-Aid ?ésponse ég)tocol \

Skin Contact Eye Contact Inhalation Ingestion

/ \

Wash with plenty of water Rinse with water for 15 mins,
for 15 mins including under eyelids

Move to fresh air Clean mouth, drink plenty of water

If irritation persists If symptoms occur

Seek Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safe Handling of 4-
Methoxybenzaldehyde-d1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099111#4-methoxybenzaldehyde-d1-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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